Cas no 6941-49-7 (Pentanamide, 2-methyl-)

• Product Name: Pentanamide, 2-methyl-
• CAS No: 6941-49-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 509869
• PubChem ID: 97770
• Update Time: 2025-04-19

Pentanamide, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-methyl-
• 2-methylpentanamide
• 2-methylvaleramide
• SCHEMBL276037
• AKOS009139306
• NSC38213
• NSC 38213
• 6941-49-7
• CHEMBL1075734
• SCHEMBL19480737
• propylpropionamide
• NSC-38213
• starbld0042471
• Z394695136

• Inchi： 1S/C6H13NO/c1-3-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H2,7,8)
• InChI Key： NTLKAXQBFYZMAH-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCC)N

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides